Cas no 54903-66-1 (3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde)

• Product Name: 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde
• CAS No: 54903-66-1
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 1591148
• PubChem ID: 3042977
• Update Time: 2025-06-12

3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxaldehyde
• 2,3-dihydro-3-methyl-2-oxo-6-Benzoxazolecarboxaldehyde
• 3-methyl-2-oxo-1,3-benzoxazole-6-carbaldehyde
• 2,3-Dihydro-1-methyl-2-oxo-5-benzoxazolecarboxaldehyde
• 2,3-dihydro-3-methyl-2-oxobenzo[d]oxazole-6-carbaldehyde
• 3-methyl-2-oxo-2,3-dihydro-benzooxazole-6-carbaldehyde
• 3-methyl-2-oxo-2,3-dihydrobenzoxazole-6-carbaldehyde
• 3-methyl-6-formyl-2(3H)-benzoxazolinone
• 5-Benzoxazolecarboxaldehyde,2,3-dihydro-1-methyl-2-oxo
• 6-formyl-3-methyl-2(3H)-benzoxazolone
• 6-formyl-3-methylbenzoxazolinone
• JPB 25
• N-methyl-6-formyl-2-benzoxazolinone
• 3-Methyl-2-oxo-2,3-dihydro-benzoxazole-6-carboxaldehyde
• CS-0063513
• SCHEMBL1027286
• HS-8693
• Z1190318868
• DTXSID40970238
• 5-Benzoxazolecarboxaldehyde, 2,3-dihydro-1-methyl-2-oxo-
• 3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-carbaldehyde
• 54903-66-1
• 3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carboxaldehyde, 97%
• DA-27403
• 3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde
• BRN 0977600
• AT33434
• AKOS013154327
• VNHQFRPZBXFNTO-UHFFFAOYSA-N
• EN300-159644
• 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde

• Inchi： 1S/C9H7NO3/c1-10-7-3-2-6(5-11)4-8(7)13-9(10)12/h2-5H,1H3
• InChI Key： VNHQFRPZBXFNTO-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2C=CC(C=O)=CC1=2)=O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.375
• Boiling Point: 317.7°C at 760 mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.632
• PSA: 52.21000
• LogP: 0.94400

Additional information on 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde

Introduction to 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde (CAS No. 54903-66-1) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde (CAS No. 54903-66-1) represents a fascinating scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its benzoxazole core and methyl-substituted functionality, has garnered attention due to its structural versatility and biological activity. The benzoxazole moiety is a well-documented pharmacophore in medicinal chemistry, often employed in the design of bioactive molecules targeting various therapeutic pathways.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in drug discovery programs. The presence of the aldehyde group at the 6-position provides a reactive handle for further derivatization, allowing chemists to modulate its properties and bioactivity. This adaptability has made 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde a valuable building block for the synthesis of novel compounds with potential applications in oncology, inflammation, and neurodegenerative diseases.

In the context of oncology research, benzoxazole derivatives have been extensively studied for their ability to interfere with critical signaling pathways involved in cancer cell proliferation and survival. The structural motif of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde aligns with this trend, suggesting its potential as an inhibitor of kinases or other enzymes implicated in tumor growth. Preliminary studies have highlighted its interactions with molecular targets such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are pivotal in regulating cell cycle progression and immune responses.

Beyond oncology, this compound has shown promise in anti-inflammatory applications. The benzoxazole ring is known to exhibit properties that can modulate inflammatory cytokine production and inhibit the activity of nuclear factor kappa B (NFκB), a transcription factor central to inflammatory processes. The aldehyde functionality further enhances its pharmacological profile by enabling covalent interactions with biological targets, thereby prolonging its biological effect. Such characteristics make 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde a compelling candidate for developing next-generation anti-inflammatory agents.

The compound's potential extends to neurodegenerative disorders as well. Emerging evidence suggests that benzoxazole derivatives can cross the blood-brain barrier and exert neuroprotective effects by scavenging reactive oxygen species (ROS) or inhibiting protease activity associated with neurodegeneration. The structural features of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde make it an attractive scaffold for designing molecules that can mitigate oxidative stress and prevent neuronal damage. This has sparked interest in exploring its efficacy in models of Alzheimer's disease and Parkinson's disease.

Synthetic approaches to 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde have been refined over recent years, leveraging transition metal-catalyzed reactions and asymmetric methodologies to achieve high yields and enantioselectivity. These advancements have not only simplified access to the compound but also opened avenues for generating enantiomerically pure forms necessary for evaluating their stereochemical impact on biological activity. Such synthetic progress underscores the growing importance of this scaffold in medicinal chemistry.

The chemical biology community has also been intrigued by the ability of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbaldehyde to serve as a tool compound for mechanistic studies. Its reactivity with nucleophiles allows researchers to probe enzyme mechanisms and identify key residues involved in catalysis. This utility has been exploited in developing probes for proteases and oxidoreductases relevant to metabolic diseases and cancer metabolism.

In conclusion, 3-methyl - 2 - oxo - 2 , 3 - dihydro - 1 , 3 - benz ox azole - 6 - car bal de hyde (CAS No . 54903 - 66 - 1 ) stands out as a versatile scaffold with broad applications across multiple therapeutic areas . Its structural features , coupled with recent advances in synthetic chemistry , position it as a promising candidate for further development into novel therapeutic agents . As research continues to uncover new biological functions associated with benz ox azole derivatives , this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges .